Cas no 153604-55-8 (Bis(N-acetyl-D-glucosaminyl)mannotriose)
153604-55-8 structure
Product Name:Bis(N-acetyl-D-glucosaminyl)mannotriose
CAS No:153604-55-8
MF:C34H58N2O26
MW:910.8221
CID:98862
Update Time:2020-08-17
Bis(N-acetyl-D-glucosaminyl)mannotriose Chemical and Physical Properties
Names and Identifiers
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- D-Mannose,O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®
- 2)-a-D-mannopyranosyl-(1®
- 2)-O-a-D-mannopyranosyl-(1®
- mannotriose
- bis(n-acetyl-d-glucosaminyl)mannotriose
- MANNOTRIOSE, BIS(N-ACETYL-D-GLUCOSAMINYL)
- β-glcnac-(1→2)-α-man-(1→3)(β-glcnac-[1→2]-α-man-[1→6])-man
- BETA-GLCNAC-[1->2]-ALPHA-MAN-[1->3][BETA-GLCNAC-(1->2)-ALPHA-MAN-(1->6)]-MAN
- Mannotriose,bis(N-acetyl-D-*glucosaminy l)
- CID 117072612
- Bis(N-acetyl-D-glucosaminyl)mannotriose
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- Inchi: 1S/C34H58N2O26/c1-9(42)35-17-24(51)20(47)13(4-38)56-31(17)61-29-26(53)22(49)15(6-40)58-33(29)55-8-12(45)19(46)28(11(44)3-37)60-34-30(27(54)23(50)16(7-41)59-34)62-32-18(36-10(2)43)25(52)21(48)14(5-39)57-32/h3,11-34,38-41,44-54H,4-8H2,1-2H3,(H,35,42)(H,36,43)/t11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26+,27+,28-,29+,30+,31+,32+,33+,34-/m1/s1
- InChI Key: HAASWZWPTRXUBF-JTXLBKKISA-N
- SMILES: O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])N([H])C(C([H])([H])[H])=O)[C@]1([H])[C@@]([H])(O[C@]([H])([C@@]([H])(C([H])=O)O[H])[C@@]([H])([C@@]([H])(C([H])([H])O[C@]2([H])[C@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])N([H])C(C([H])([H])[H])=O)O[H])O[H])O[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]1([H])O[H])O[H]
Computed Properties
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 26
- Heavy Atom Count: 62
- Rotatable Bond Count: 19
- Complexity: 1420
- Topological Polar Surface Area: 453
Bis(N-acetyl-D-glucosaminyl)mannotriose Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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